Cas no 1797085-84-7 (2-(benzylthio)-N-(2-(thiophen-3-yl)benzyl)acetamide)

• Product Name: 2-(benzylthio)-N-(2-(thiophen-3-yl)benzyl)acetamide
• CAS No: 1797085-84-7
• MF: C₂₀H₁₉NOS₂
• MW: 353.500962495804
• CID: 5806917
• PubChem ID: 71809934
• Update Time: 2025-10-28

2-(benzylthio)-N-(2-(thiophen-3-yl)benzyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1797085-84-7
• 2-(BENZYLSULFANYL)-N-{[2-(THIOPHEN-3-YL)PHENYL]METHYL}ACETAMIDE
• AKOS024566744
• 2-(benzylthio)-N-(2-(thiophen-3-yl)benzyl)acetamide
• 2-benzylsulfanyl-N-[(2-thiophen-3-ylphenyl)methyl]acetamide
• F6445-6605

• Inchi： 1S/C20H19NOS2/c22-20(15-24-13-16-6-2-1-3-7-16)21-12-17-8-4-5-9-19(17)18-10-11-23-14-18/h1-11,14H,12-13,15H2,(H,21,22)
• InChI Key： ONOPQSPFWHOWDO-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CC(NCC1=CC=CC=C1C1=CSC=C1)=O

Computed Properties

• Exact Mass: 353.09080658g/mol
• Monoisotopic Mass: 353.09080658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 82.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-(benzylthio)-N-(2-(thiophen-3-yl)benzyl)acetamide

2-(Benzylthio)-N-(2-(Thiophen-3-yl)benzyl)Acetamide: A Comprehensive Overview

2-(Benzylthio)-N-(2-(Thiophen-3-yl)benzyl)Acetamide is a structurally complex organic compound with the CAS Registry Number 1797085-84-7. This compound belongs to the class of thioamides, which are derivatives of thiourea. The molecule features a benzylthio group attached to an acetamide moiety, with a thiophene ring substituent on the benzene ring. The presence of sulfur atoms in both the benzylthio and thiophene groups contributes to its unique chemical properties and potential biological activities.

The synthesis of 2-(Benzylthio)-N-(2-(Thiophen-3-yl)benzyl)Acetamide involves multi-step organic reactions, often utilizing coupling agents and protecting groups to achieve the desired structure. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yield. Researchers have explored various solvent systems and reaction conditions to optimize the formation of this compound, highlighting its importance in medicinal chemistry.

One of the most intriguing aspects of 1797085-84-7 is its potential as a bioactive molecule. Studies have shown that this compound exhibits antitumor activity, particularly against certain types of cancer cells. The thiophene ring, known for its aromatic stability and electron-withdrawing properties, plays a crucial role in modulating the compound's interaction with biological targets. Additionally, in vitro assays have demonstrated that this compound can inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

The structural versatility of 2-(Benzylthio)-N-(2-(Thiophen-3-yl)benzyl)Acetamide makes it a valuable scaffold for further chemical modifications. By altering substituents on the benzene rings or modifying the acetamide group, researchers can explore a wide range of biological activities. For instance, introducing electron-donating groups may enhance its solubility and bioavailability, while electron-withdrawing groups could improve its binding affinity to specific receptors.

Recent studies have also focused on the pharmacokinetic profile of this compound. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is crucial for its development as a therapeutic agent. Preliminary results indicate that the compound has moderate oral bioavailability, which can be improved through formulation strategies or structural modifications.

In terms of applications, 1797085-84-7 holds promise in the fields of oncology and inflammation management. Its ability to target specific signaling pathways makes it a candidate for precision medicine approaches. Furthermore, its unique structure suggests potential applications in other therapeutic areas, such as neurodegenerative diseases or infectious diseases.

Looking ahead, ongoing research aims to elucidate the exact molecular mechanisms by which 2-(Benzylthio)-N-(2-(Thiophen-3-yl)benzyl)Acetamide exerts its effects. Advanced techniques like X-ray crystallography and molecular docking are being employed to study its interactions with target proteins at atomic resolution. These insights will guide the design of more potent and selective analogs.

In conclusion, 1797085-84-7, or 2-(Benzylthio)-N-(2-(Thiophen-3-yl)benzyl)Acetamide, represents a fascinating example of how structural complexity can lead to diverse biological activities. With continued research and development, this compound has the potential to contribute significantly to the advancement of medicinal chemistry and therapeutic interventions.